Cas no 1795210-19-3 (N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide)

N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide is a specialized organic compound featuring a unique molecular structure combining pyridinone, tetrazole, and hydroxypropyl moieties. Its key advantages include potential bioactivity due to the presence of the tetrazole sulfanyl group, which is known for its role in medicinal chemistry, particularly in drug design and enzyme inhibition. The hydroxypropyl linker enhances solubility, while the pyridinone moiety may contribute to binding affinity in biological systems. This compound is of interest in pharmaceutical research, particularly for developing novel therapeutic agents targeting specific enzymatic pathways. Its structural complexity allows for further derivatization, making it a versatile intermediate in synthetic chemistry.
N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide structure
1795210-19-3 structure
Product Name:N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide
CAS No:1795210-19-3
MF:C12H16N6O3S
MW:324.358839988709
CID:5367778
Update Time:2025-05-19

N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide
    • Acetamide, N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]-2-[(1-methyl-1H-tetrazol-5-yl)thio]-
    • Inchi: 1S/C12H16N6O3S/c1-17-12(14-15-16-17)22-8-10(20)13-6-9(19)7-18-5-3-2-4-11(18)21/h2-5,9,19H,6-8H2,1H3,(H,13,20)
    • InChI Key: KTXUDLCBALCZMY-UHFFFAOYSA-N
    • SMILES: C(NCC(O)CN1C(=O)C=CC=C1)(=O)CSC1N(C)N=NN=1

N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide Pricemore >>

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Additional information on N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide

Introduction to N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide (CAS No. 1795210-19-3)

N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide, identified by its CAS number 1795210-19-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in pharmaceutical development and drug discovery.

The structural framework of N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a hydroxy group, a sulfanyl group, and a tetrazole moiety makes this compound a versatile candidate for various biochemical interactions. Specifically, the 2-hydroxy group and the sulfanyl group are known to enhance solubility and reactivity, while the tetrazole ring is often associated with bioactivity in pharmaceuticals.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide has been explored in several preclinical studies for its potential therapeutic effects. Its structural features suggest that it may interact with various targets, including enzymes and receptors involved in cellular signaling pathways.

The synthesis of N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tetrazole moiety, in particular, is a critical step that demands careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, paving the way for further exploration of its biological activities.

Evidence from recent studies indicates that N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide exhibits promising anti-inflammatory properties. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. These findings are particularly significant given the increasing recognition of inflammation as a key factor in various chronic diseases.

The role of the sulfanyl group in N-[2-hydroxy-3-(2-o)

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